Methyl 2-phenyl-1H-indole-5-carboxylate
Overview
Description
“Methyl indole-5-carboxylate” (also known as “Methyl 1H-indole-5-carboxylate”) is a substituted 1H-indole . It can be prepared by the esterification of indole-5-carboxylic acid . It has been used as a substrate for indigoid generation .
Synthesis Analysis
“Methyl indole-5-carboxylate” can be prepared by N-alkylation of methyl indole-5-carboxylate with propargyl bromide in toluene / 50% sodium hydroxide under phase-transfer catalysis .
Molecular Structure Analysis
The empirical formula of “Methyl indole-5-carboxylate” is C10H9NO2 . Its molecular weight is 175.18 .
Chemical Reactions Analysis
“Methyl indole-5-carboxylate” may be used as a reactant in several processes, including the biosynthesis of inhibitors of protein kinases, metal-free Friedel-Crafts alkylation, preparation of diphenylsulfonium ylides from Martin’s sulfurane, cross dehydrogenative coupling reactions, synthesis of indirubin derivatives, and preparation of aminoindolylacetates .
Physical and Chemical Properties Analysis
“Methyl indole-5-carboxylate” is a crystalline compound with a melting point of 126-128 °C (lit.) .
Scientific Research Applications
Synthesis of Novel Derivatives
Methyl 2-phenyl-1H-indole-5-carboxylate is used in the synthesis of various novel derivatives, which are essential in conformational studies of peptides and peptoids. For instance, researchers synthesized unique tryptophan analogs like methyl 1,3,4,5-tetrahydro-4-[[(phenylmethoxy)carbonyl]amino]-1H-cyclo-oct[cd]indole-4-carboxylate, designed for peptide/peptoid conformation elucidation studies (Horwell et al., 1994).
Methodological Advances in Synthesis
Innovative methods have been developed for synthesizing 1-methyl-1H-indole-3-carboxylates, demonstrating the versatility of this compound derivatives in chemical synthesis. A significant advancement includes the synthesis of 1-methyl-1H-indole-3-carboxylate from N,N-dimethylaniline with bromoacetates using Cu(II) as a catalyst, showcasing the efficiency of this approach (Akbari & Faryabi, 2023).
Structural and Theoretical Investigations
Research into derivatives of this compound also focuses on combined experimental and theoretical studies. For instance, the derivative 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid (C11H10N2O2) underwent extensive characterization, including NMR and X-ray diffraction techniques, to understand its structural and electronic properties (Viveka et al., 2016).
Application in Medicinal Chemistry
Some this compound derivatives have shown potential in medicinal chemistry. For example, a series of 3-methyl-2-phenyl-1H-indoles demonstrated antiproliferative activity on human tumor cell lines, indicating their potential as scaffolds for developing antitumor agents (Zidar et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl 2-phenyl-1H-indole-5-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO2/c1-19-16(18)12-7-8-14-13(9-12)10-15(17-14)11-5-3-2-4-6-11/h2-10,17H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRCCAIGGRLMANJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)NC(=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50467745 | |
Record name | Methyl 2-phenyl-1H-indole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50467745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
190071-25-1 | |
Record name | Methyl 2-phenyl-1H-indole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50467745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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